N-(2,4-dimethoxyphenyl)-2-[3-(4-fluorophenyl)-2-oxo-1,4-diazaspiro[4.5]dec-3-en-1-yl]acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[2-(4-fluorophenyl)-3-oxo-1,4-diazaspiro[4.5]dec-1-en-4-yl]acetamide
• InChI: InChI=1S/C24H26FN3O4/c1-31-18-10-11-19(20(14-18)32-2)26-21(29)15-28-23(30)22(16-6-8-17(25)9-7-16)27-24(28)12-4-3-5-13-24/h6-11,14H,3-5,12-13,15H2,1-2H3,(H,26,29)
• InChI Key: LSSKNCNMRFGQKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CN2C(=O)C(=NC23CCCCC3)C4=CC=C(C=C4)F)OC
• Molecular Formula: C24H26FN3O4
• Molecular Weight: 439.5 g/mol
• CAS No.: 890831-01-3

Description

N-(2,4-dimethoxyphenyl)-2-[3-(4-fluorophenyl)-2-oxo-1,4-diazaspiro[4.5]dec-3-en-1-yl]acetamide is a useful research compound. Its molecular formula is C24H26FN3O4 and its molecular weight is 439.487. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity A study by Mphahlele et al. (2017) discusses the synthesis and evaluation of novel N-derivatives exhibiting potential in vitro antiplasmodial properties. These compounds, including variants with fluoro-phenyl groups, were assessed for their activity against Plasmodium falciparum, revealing insights into the structural requirements for biological activity. The research contributes to understanding how specific substitutions on the phenyl ring, akin to those in the query compound, can influence antimalarial activity (Mphahlele et al., 2017).

Molecular Diversity and Chemical Reactivity The exploration of triphenylphosphine-mediated reactions by Han et al. (2020) demonstrates the creation of diverse molecular scaffolds, including diazaspirodecene structures similar to the query compound. This study sheds light on the chemical reactivity and potential applications of such compounds in synthesizing molecules with unique properties for further pharmacological evaluation (Han et al., 2020).

Potential as Pesticides Research by Olszewska et al. (2008) on derivatives of N-aryl-2,4-dichlorophenoxyacetamide, which share a similar approach to introducing functional groups as seen in the query compound, highlights the potential of such molecules as new pesticides. This study's characterization of novel organic compounds through X-ray powder diffraction provides a foundation for developing new agrochemicals (Olszewska et al., 2008).

In Vitro Antifungal Agents Bardiot et al. (2015) identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives with broad-spectrum antifungal activities. This highlights the importance of the acetamide functional group, present in the query compound, for antifungal activity, underscoring the potential for developing new antifungal agents (Bardiot et al., 2015).